Cas no 2228591-71-5 ({1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol)

• Product Name: {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol
• CAS No: 2228591-71-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6352375
• PubChem ID: 165663791
• Update Time: 2025-05-19

{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol
• 2228591-71-5
• {1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}methanol
• EN300-1834613

• Inchi： 1S/C13H18N2O/c16-10-13(5-6-13)11-4-3-7-14-12(11)15-8-1-2-9-15/h3-4,7,16H,1-2,5-6,8-10H2
• InChI Key： LMZNXPYWZHLINH-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CN=C2N2CCCC2)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.4Ų

Additional information on {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol

Comprehensive Overview of {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol (CAS No. 2228591-71-5)

The compound {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol (CAS No. 2228591-71-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This molecule features a cyclopropylmethanol core linked to a pyridine ring substituted with a pyrrolidine group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate molecular interactions.

In the context of current scientific trends, {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol aligns with the growing demand for heterocyclic compounds in medicinal chemistry. Heterocycles like pyridine and pyrrolidine are pivotal in designing drugs targeting neurological and metabolic disorders. The compound’s CAS No. 2228591-71-5 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methanol functional group further enhances solubility, a critical factor in drug formulation.

From a synthetic perspective, {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol exemplifies advancements in catalyzed cyclopropanation and cross-coupling reactions. These methods are widely discussed in green chemistry forums, as they reduce waste and improve yield. The compound’s cyclopropyl moiety is also a hotspot in fragment-based drug design, a strategy gaining traction in AI-driven drug discovery. Notably, its pyridin-3-yl segment is often explored for kinase inhibition, a key mechanism in oncology research.

Another area of interest is the compound’s potential in central nervous system (CNS) therapeutics. The pyrrolidin-1-yl group is a common pharmacophore in neurotransmitter receptor modulators, sparking investigations into its efficacy for conditions like anxiety and cognitive decline. This aligns with trending searches for “novel CNS drug candidates” and “blood-brain barrier permeability enhancers.” Additionally, its logP and polar surface area values make it a candidate for computational ADMET prediction tools.

Beyond pharmaceuticals, CAS No. 2228591-71-5 is studied for its applications in agrochemicals and functional materials. Its pyridine-pyrrolidine hybrid structure offers stability under environmental stressors, a trait valued in sustainable crop protection. Meanwhile, materials scientists exploit its rigid cyclopropyl framework to design high-performance polymers with tailored thermal properties.

In summary, {1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}methanol represents a multifaceted compound bridging medicinal chemistry, catalysis, and material science. Its CAS No. 2228591-71-5 serves as a gateway to cutting-edge research, addressing contemporary challenges like drug resistance and eco-friendly synthesis. As interdisciplinary collaborations expand, this molecule is poised to play a pivotal role in next-generation scientific breakthroughs.